![molecular formula C5H3BrCl2N2 B1442046 4-Bromo-2,6-dichloropyridin-3-amine CAS No. 1121586-37-5](/img/structure/B1442046.png)
4-Bromo-2,6-dichloropyridin-3-amine
Overview
Description
“4-Bromo-2,6-dichloropyridin-3-amine” is a chemical compound with the CAS Number: 1121586-37-5 . It has a molecular weight of 241.9 and its IUPAC name is 4-bromo-2,6-dichloro-3-pyridinamine . The InChI code of the compound is 1S/C5H3BrCl2N2/c6-2-1-3 (7)10-5 (8)4 (2)9/h1H,9H2 .
Molecular Structure Analysis
The molecular formula of “4-Bromo-2,6-dichloropyridin-3-amine” is C5H3BrCl2N2 . The compound has a topological polar surface area of 38.9 Ų and a complexity of 124 . The compound’s structure is canonicalized .
Physical And Chemical Properties Analysis
“4-Bromo-2,6-dichloropyridin-3-amine” is a solid at room temperature . It has a molecular weight of 241.90 g/mol . The compound has a XLogP3-AA value of 2.8, indicating its lipophilicity . It has one hydrogen bond donor and two hydrogen bond acceptors . The exact mass and monoisotopic mass of the compound are 239.88567 g/mol .
Scientific Research Applications
Medicinal Chemistry: Synthesis of Bioactive Compounds
4-Bromo-2,6-dichloropyridin-3-amine: is a valuable intermediate in medicinal chemistry for the synthesis of bioactive compounds. Its halogenated pyridine structure is amenable to further chemical modifications, allowing for the creation of a diverse array of molecules with potential therapeutic effects. For instance, it can be used to synthesize novel pyridine derivatives with anti-thrombolytic, biofilm inhibition, and haemolytic activities .
Material Science: Liquid Crystal Technology
In material science, this compound can contribute to the development of liquid crystal technology. The molecular structure of 4-Bromo-2,6-dichloropyridin-3-amine can be modified to produce chiral dopants, which are essential for controlling the properties of liquid crystals used in displays and optical devices .
Organic Synthesis: Suzuki Cross-Coupling Reactions
The compound serves as a precursor in Suzuki cross-coupling reactions, a pivotal method in organic synthesis. This reaction is used to couple arylboronic acids with halogenated compounds, leading to the formation of biaryl structures that are prevalent in pharmaceuticals and agrochemicals .
Chemical Synthesis: Palladium-Catalyzed Reactions
4-Bromo-2,6-dichloropyridin-3-amine: is involved in palladium-catalyzed reactions, which are instrumental in constructing carbon-nitrogen bonds. These reactions are crucial for the synthesis of amines, an important class of compounds in chemical industries .
Quantum Mechanical Investigations
The compound’s structure makes it suitable for quantum mechanical investigations to predict reactivity and properties. Density functional theory (DFT) studies can be conducted to analyze the frontier molecular orbitals, reactivity indices, and molecular electrostatic potential, providing insights into its behavior in various chemical reactions .
Biological Activities: Anti-thrombolytic and Biofilm Inhibition
Research into the biological activities of derivatives of 4-Bromo-2,6-dichloropyridin-3-amine has shown promise in anti-thrombolytic and biofilm inhibition applications. These activities are significant for developing treatments for cardiovascular diseases and combating bacterial infections .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-bromo-2,6-dichloropyridin-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrCl2N2/c6-2-1-3(7)10-5(8)4(2)9/h1H,9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VQPYQALRCSTFHV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(N=C1Cl)Cl)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrCl2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60696706 | |
Record name | 4-Bromo-2,6-dichloropyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60696706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.90 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1121586-37-5 | |
Record name | 4-Bromo-2,6-dichloro-3-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1121586-37-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Bromo-2,6-dichloropyridin-3-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60696706 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.